Cas no 1923773-01-6 (MW-150 hydrochloride)

• Product Name: MW-150 hydrochloride
• CAS No: 1923773-01-6
• MF: C₂₄H₂₄ClN₅
• MW: 417.933863639832
• CID: 4744806
• PubChem ID: 137704636
• Update Time: 2025-05-23

MW-150 hydrochloride Chemical and Physical Properties

Names and Identifiers

• MW-150 hydrochloride
• MW01-18-150SRM hydrochloride
• CS-0086210
• DA-55778
• HY-120111A
• AKOS040757131
• 1923773-01-6

• Inchi： 1S/C24H23N5.ClH/c1-28-12-14-29(15-13-28)23-17-22(19-8-10-25-11-9-19)24(27-26-23)21-7-6-18-4-2-3-5-20(18)16-21;/h2-11,16-17H,12-15H2,1H3;1H
• InChI Key： FQMOEAOQYORXPF-UHFFFAOYSA-N
• SMILES： Cl.N1(C2=CC(C3C=CN=CC=3)=C(C3C=CC4C=CC=CC=4C=3)N=N2)CCN(C)CC1

Computed Properties

• Exact Mass: 417.1720235g/mol
• Monoisotopic Mass: 417.1720235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2

Additional information on MW-150 hydrochloride

Introduction to MW-150 Hydrochloride (CAS No. 1923773-01-6)

MW-150 hydrochloride, a compound with the chemical identifier CAS No. 1923773-01-6, has emerged as a significant subject of interest in the field of pharmaceutical research and development. This compound, characterized by its hydrochloride salt form, has garnered attention due to its potential therapeutic applications and the innovative approaches it represents in modern medicine.

The hydrochloride salt form of MW-150 is particularly noteworthy for its enhanced solubility and bioavailability, which are critical factors in drug formulation and delivery. These properties make it an attractive candidate for further exploration in various therapeutic areas, including oncology, neurology, and inflammatory diseases. The molecular structure of MW-150 hydrochloride suggests a unique mechanism of action that distinguishes it from existing pharmacological agents.

Recent studies have highlighted the compound's efficacy in preclinical models, where it demonstrated promising results in modulating key biological pathways associated with disease progression. Specifically, MW-150 hydrochloride has been observed to interact with target proteins involved in cell signaling and proliferation, offering a potential therapeutic edge in treating conditions characterized by uncontrolled cell growth and inflammation.

In the realm of oncology, MW-150 hydrochloride has shown particular promise as an adjunct therapy for certain types of cancer. Research indicates that its ability to inhibit kinase enzymes may help disrupt tumor growth and enhance the effectiveness of conventional chemotherapy regimens. Furthermore, its potential to induce apoptosis in cancer cells without significantly affecting healthy tissue underscores its selectivity and safety profile.

The compound's interaction with neurotransmitter systems has also been a focal point of investigation. Preliminary findings suggest that MW-150 hydrochloride may have neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. By modulating the activity of critical neurotransmitters like dopamine and acetylcholine, MW-150 hydrochloride could help mitigate cognitive decline and motor dysfunction associated with these conditions.

Another area where MW-150 hydrochloride shows promise is in the management of chronic inflammatory diseases. Studies have demonstrated its ability to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This mechanism is particularly relevant for conditions like rheumatoid arthritis and inflammatory bowel disease, where excessive inflammation contributes significantly to symptoms and disease progression.

The development of MW-150 hydrochloride has been supported by advancements in synthetic chemistry, which have enabled the efficient production of high-purity compounds. These synthetic methodologies not only ensure the consistency and quality of the final product but also open avenues for structural optimization and analog synthesis. By leveraging cutting-edge techniques such as combinatorial chemistry and high-throughput screening, researchers have been able to rapidly identify derivatives with enhanced potency and reduced side effects.

In addition to its therapeutic potential, MW-150 hydrochloride has attracted attention for its pharmacokinetic profile. Its favorable solubility allows for multiple administration routes, including oral and intravenous delivery, increasing flexibility in patient treatment regimens. Furthermore, preliminary data suggest a relatively short half-life, which may allow for precise dosing schedules tailored to individual patient needs.

The regulatory landscape for new pharmaceutical compounds like MW-150 hydrochloride is stringent but well-established, ensuring that any approved drug meets rigorous safety and efficacy standards. As clinical trials progress, researchers aim to gather comprehensive data on its long-term effects and optimal dosing protocols. The collaboration between academic institutions, biotechnology companies, and regulatory agencies will be crucial in translating preclinical findings into tangible benefits for patients worldwide.

The economic impact of compounds like MW-150 hydrochloride cannot be overstated. The pharmaceutical industry invests billions annually in drug discovery and development, with the hope of bringing innovative therapies to market. If clinical trials confirm the efficacy of MW-150 hydrochloride across multiple indications, it could represent a significant commercial opportunity while addressing unmet medical needs.

Looking ahead, the future of MW-150 hydrochloride lies in continued research and interdisciplinary collaboration. By integrating insights from pharmacology, biochemistry, and computational biology, scientists can refine our understanding of its mechanisms of action and identify new therapeutic applications. The potential for personalized medicine further enhances the allure of such compounds, as they could be tailored to individual genetic profiles for maximum efficacy.

In conclusion, MW-150 hydrochloride (CAS No. 1923773-01-6) stands as a testament to the ongoing innovation in pharmaceutical research. Its unique properties and promising preclinical results position it as a compelling candidate for future medical applications. As research progresses and regulatory hurdles are overcome, this compound could play a pivotal role in addressing some of today's most pressing health challenges.